Cas no 1152566-77-2 (4-acetylbenzoic acid hydrate)

4-Acetylbenzoic acid hydrate is a crystalline organic compound with the molecular formula C9H8O3·xH2O, combining acetyl and carboxyl functional groups on a benzene ring. This hydrate form enhances stability and solubility in aqueous solutions, making it suitable for synthetic applications. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. The presence of both ketone and carboxylic acid moieties allows for selective functionalization, enabling diverse derivatization pathways. Its well-defined structure and consistent purity ensure reliable performance in research and industrial processes. The hydrate form also facilitates handling and storage compared to anhydrous variants.
4-acetylbenzoic acid hydrate structure
4-acetylbenzoic acid hydrate structure
Product Name:4-acetylbenzoic acid hydrate
CAS No:1152566-77-2
MF:C9H10O4
MW:182.173303127289
MDL:MFCD09971586
CID:5176586
Update Time:2025-06-11

4-acetylbenzoic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-acetyl-, hydrate (1:1)
    • 4-acetylbenzoic acid hydrate
    • MDL: MFCD09971586
    • Inchi: 1S/C9H8O3.H2O/c1-6(10)7-2-4-8(5-3-7)9(11)12;/h2-5H,1H3,(H,11,12);1H2
    • InChI Key: AYRSKHFCHXRRKC-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C(=O)O)=CC=1)(=O)C.O

4-acetylbenzoic acid hydrate Pricemore >>

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Additional information on 4-acetylbenzoic acid hydrate

4-acetylbenzoic acid hydrate (CAS No. 1152566-77-2): A Comprehensive Overview

4-acetylbenzoic acid hydrate, identified by the Chemical Abstracts Service Number (CAS No.) 1152566-77-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrated derivative of 4-acetylbenzoic acid exhibits unique structural and functional properties that make it a valuable intermediate in the development of various therapeutic agents. The compound's molecular structure, characterized by the presence of both an acetyl group and a benzoic acid moiety, contributes to its versatility in chemical reactions and biological interactions.

The< strong>hydrate form of 4-acetylbenzoic acid is particularly noteworthy due to its enhanced solubility and stability compared to its anhydrous counterpart. This property is crucial in pharmaceutical applications, where solubility often dictates the bioavailability and efficacy of a drug. The hydrate form also exhibits improved handling characteristics, making it a preferred choice for industrial-scale synthesis and formulation processes.

In recent years, the< strong>4-acetylbenzoic acid hydrate has garnered attention for its potential applications in medicinal chemistry. Researchers have explored its utility as a building block in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically active compounds. The acetyl group in its structure allows for facile modifications, enabling the creation of derivatives with tailored biological activities. For instance, studies have demonstrated its role in developing novel compounds with anti-inflammatory and analgesic properties.

Moreover, the< strong>CAS No. 1152566-77-2 associated with 4-acetylbenzoic acid hydrate ensures precise identification and regulatory compliance in chemical commerce. This standardized nomenclature facilitates accurate documentation, quality control, and traceability in industrial and research settings. The compound's detailed registration information aids in ensuring that all stakeholders adhere to safety and environmental regulations, thereby promoting responsible chemical management.

The< strong>benzoic acid moiety present in 4-acetylbenzoic acid hydrate contributes to its antimicrobial properties, which have been exploited in various formulations. This feature makes it a candidate for use in cosmetic products, preservatives, and even food additives. The compound's ability to inhibit the growth of bacteria and fungi is particularly valuable in maintaining product integrity and extending shelf life.

Recent advancements in computational chemistry have further highlighted the< strong>4-acetylbenzoic acid hydrate's potential as a scaffold for drug discovery. Molecular modeling studies suggest that this compound can interact with biological targets in ways that may lead to the development of new therapeutic strategies. For example, its structure mimics key pharmacophores found in existing drugs, suggesting its suitability for repurposing or as a starting point for novel drug design.

The< stronghydrated form of 4-acetylbenzoic acid also presents opportunities for green chemistry applications. By improving solubility and reducing waste generation during synthesis, this form aligns with sustainable manufacturing practices. Researchers are exploring methods to optimize its production using environmentally friendly techniques, such as solvent-free reactions or biocatalysis.

In conclusion, 4-acetylbenzoic acid hydrate (CAS No. 1152566-77-2) is a multifaceted compound with significant implications in pharmaceuticals, biotechnology, and chemical manufacturing. Its unique structural features, combined with its hydrous form's advantages, make it a promising candidate for various applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific and industrial innovation.

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